Cas no 893643-18-0 (Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate)

• Product Name: Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate
• CAS No: 893643-18-0
• MF: C₇H₇F₃O₄
• MW: 212.123293161392
• MDL: MFCD08559044
• CID: 1941281
• PubChem ID: 19576760
• Update Time: 2024-12-09

Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate
• Ethyl 5,5,5-Trifluoro-2,4-dioxo-pentanoate
• trifluoroacetylpyruvate d'ethyle
• STK350528
• AG-C-11288
• SBB023366
• CTK6F3406
• 5,5,5-TRIFLUORO-2,4-DIOXOPENTANOIC ACID ETHYL ESTER
• 5,5,5-trifluoro-2,4-dioxo-pentanoic acid ethyl ester
• C7H7F3O4
• Pentanoic acid, 5,5,5-trifluoro-2,4-dioxo-, ethyl ester
• ZFRNSFONDYEARZ-UHFFFAOYSA-N
• AK190852
• Z3458
• ST45123320
• A19273
• 5,5,5-Trifluoro-2,4-d
• CS-0097346
• EN300-104057
• SCHEMBL1667402
• ethyl5,5,5-trifluoro-2,4-dioxopentanoate
• D70810
• SY046439
• DS-10018
• DTXSID60598872
• 893643-18-0
• AKOS000313105
• DB-078395
• MFCD08559044

• MDL： MFCD08559044
• Inchi： 1S/C7H7F3O4/c1-2-14-6(13)4(11)3-5(12)7(8,9)10/h2-3H2,1H3
• InChI Key： ZFRNSFONDYEARZ-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C(F)(F)F)=O)=O)OCC

Computed Properties

• Exact Mass: 212.03
• Monoisotopic Mass: 212.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4
• XLogP3: 1.3

Experimental Properties

• Density: 1.341
• Boiling Point: 198.05°C at 760 mmHg
• Flash Point: 71.856°C
• Refractive Index: 1.381

Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate Security Information

• Hazard Statement： H315-H319-H335